molecular formula C11H17ClN4O B8273444 3-[4-(6-Chloropyridazin-3-yl)piperazin-1-yl]propan-1-ol

3-[4-(6-Chloropyridazin-3-yl)piperazin-1-yl]propan-1-ol

Cat. No.: B8273444
M. Wt: 256.73 g/mol
InChI Key: WOUJUKABDXSSEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[4-(6-Chloropyridazin-3-yl)piperazin-1-yl]propan-1-ol is a useful research compound. Its molecular formula is C11H17ClN4O and its molecular weight is 256.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H17ClN4O

Molecular Weight

256.73 g/mol

IUPAC Name

3-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]propan-1-ol

InChI

InChI=1S/C11H17ClN4O/c12-10-2-3-11(14-13-10)16-7-5-15(6-8-16)4-1-9-17/h2-3,17H,1,4-9H2

InChI Key

WOUJUKABDXSSEQ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCCO)C2=NN=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,6-dichloropyridazine (14.90 g, 100 mmol), sodium carbonate (10.60 g, 100 mmol) and DMA (80 mL) were placed in a 250 mL three-necked bottle, and the solution of 1-(3-hydroxypropyl)piperazine (14.4 g, 100 mmol) in DMA (20 mL) was added slowly in dropwise within 30 min under an ice-bath condition. The mixture was stirred at room temperature overnight, distilled under a reduced pressure to remove the solvent to obtain a brown solid, which was subjected to a column chromatography (gradient elution: petroleum/acetone system, v/v 2: 1 to acetone) to obtain a white solid, 13 g, yield 50.8%.
Quantity
14.9 g
Type
reactant
Reaction Step One
Quantity
10.6 g
Type
reactant
Reaction Step Two
Quantity
14.4 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
Quantity
80 mL
Type
solvent
Reaction Step Four

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